BENGH@ Methodological & Application

Check Availability & Pricing

TINUVIN-1130: Application Notes and Protocols
for Solvent-Borne Systems

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: TINUVIN-1130
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Introduction

TINUVIN-1130 is a liquid ultraviolet (UV) light absorber belonging to the hydroxyphenyl-
benzotriazole class, specifically designed for the protection of industrial coatings.[1][2][3][4][5]
[6][7] Its primary function is to safeguard light-sensitive substrates, such as wood and plastics,
from degradation by absorbing harmful UV radiation in both the UV-A and UV-B regions.[1][2]
This document provides detailed application notes and protocols for the effective dissolution
and incorporation of TINUVIN-1130 into solvent-borne systems.

Physicochemical Properties

TINUVIN-1130 is a yellow to light amber viscous liquid.[4][6][8] It offers high temperature and
extraction resistance, making it particularly suitable for demanding applications in industrial and
automotive coatings.[2][3][4][5][7]

Solubility and Miscibility in Organic Solvents
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TINUVIN-1130 exhibits excellent miscibility with a wide range of common organic solvents,
facilitating its incorporation into various solvent-borne formulations.[2][4][5][6] It is, however, not
miscible with water.[2][4][6]

Table 1: Miscibility of TINUVIN-1130 in Various Solvents at 20°C

Solvent Miscibility ( g/100g solution)
Butylcarbitol >50[2][4]

Butanol > 50[2][4]

Butyl Acetate >50[2][4]

Ethyl Glycol >50[2][4]
1-Methoxy-2-propanol Acetate > 50[2][4]

Methyl Ethyl Ketone > 50[2][4]

Xylene >50[2][4]
Hexanediol Diacrylate (HDDA) > 50[2]
Trimethylolpropane Triacrylate (TMPTA) > 50[2]

Water Not Miscible[2][4][6]

Experimental Protocols
General Protocol for Dissolving TINUVIN-1130 in a
Solvent-Borne System

This protocol outlines the standard procedure for incorporating TINUVIN-1130 into a solvent-
based coating formulation.

Materials:
e TINUVIN-1130

» Selected organic solvent (refer to Table 1)
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Solvent-borne resin/binder system

Mixing vessel

Mechanical stirrer (e.g., overhead stirrer with propeller blade)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Solvent Selection: Choose a solvent that is compatible with both TINUVIN-1130 and the
specific resin system being used. The solvents listed in Table 1 are excellent starting points.

Initial Mixing: In a clean mixing vessel, add the desired amount of the selected organic
solvent.

Addition of TINUVIN-1130: While stirring the solvent at a moderate speed, slowly add the
required amount of TINUVIN-1130 to the vortex of the mixing solvent.

Dissolution: Continue stirring the mixture until the TINUVIN-1130 is completely dissolved and
the solution appears clear and homogeneous. As TINUVIN-1130 is a liquid, this process is
typically rapid.

Incorporation into Resin System: The resulting solution of TINUVIN-1130 and solvent can
then be added to the main batch of the solvent-borne coating formulation at an appropriate
stage of the manufacturing process, usually during the let-down stage with other additives.

Final Mixing: Thoroughly mix the final formulation to ensure uniform distribution of all
components.

Recommended Concentrations

The optimal concentration of TINUVIN-1130 depends on the substrate, the performance

requirements of the coating, and the presence of other light stabilizers.[2][8] Laboratory trials

are recommended to determine the ideal concentration for a specific application.[2][5]

General Recommendation: 1.0 - 3.0% by weight, based on binder solids.[2][4]
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For enhanced performance, TINUVIN-1130 is often used in combination with a hindered amine
light stabilizer (HALS).[2][5][8]

e Synergistic Combination:
o 1.0-3.0% TINUVIN-1130
o 0.5-2.0% HALS (e.g., TINUVIN-123, TINUVIN-292)[2][4]

Visualization of the Dissolution Workflow

The following diagram illustrates the general workflow for dissolving TINUVIN-1130 for use in a
solvent-borne system.

Materials

TINUVIN-1130

Process Output

RN Stabilized Solvent-Borne
Coating

1. Add Solvent to
Mixing Vessel

2. Add TINUVIN-1130
with Stirring

3. Ensure Complete
Dissolution

Organic Solvent — 4. Add to Resin System 5. Final Homogenization

Solvent-Borne Resin

Click to download full resolution via product page

Caption: Workflow for Incorporating TINUVIN-1130 into Solvent-Borne Systems.

Safety and Handling

Always handle TINUVIN-1130 in accordance with good industrial practice.[5] For detailed
information, consult the Safety Data Sheet (SDS) provided by the manufacturer.[2][5] Ensure
adequate ventilation and wear appropriate personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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